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Compound of Interest

Compound Name: Neoglucobrassicin

Cat. No.: B1238046 Get Quote

For immediate reference, treat neoglucobrassicin as a chemical waste product and dispose

of it through your institution's designated hazardous waste management program. Do not

discharge neoglucobrassicin down the sanitary sewer system without explicit approval from

your local Environmental Health and Safety (EHS) office.

This document provides essential safety and logistical information for the proper disposal of

neoglucobrassicin, a naturally occurring glucosinolate compound utilized in various research

and development applications. While specific regulatory disposal guidelines for

neoglucobrassicin are not readily available, the following procedures are based on general

best practices for laboratory chemical waste management.

Core Disposal Protocol
Given the absence of a definitive hazard classification, a conservative approach to the disposal

of neoglucobrassicin is recommended. Unused or waste neoglucobrassicin, including

contaminated solutions and materials, should be handled as follows:

Waste Collection:

Collect all neoglucobrassicin waste in a designated, leak-proof container that is

compatible with the chemical.

Ensure the container is clearly labeled as "Hazardous Waste" or "Chemical Waste" and

includes the full chemical name ("Neoglucobrassicin") and any other components of the
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waste stream.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure and away from incompatible materials.

Disposal Request:

Once the container is full or ready for disposal, follow your institution's procedures to

request a pickup from the EHS or hazardous waste management department.

Empty Containers:

Empty containers that previously held neoglucobrassicin should be managed in

accordance with institutional guidelines. As a best practice, triple-rinse the container with a

suitable solvent (e.g., water, as neoglucobrassicin is water-soluble).[1] The rinsate

should be collected and disposed of as chemical waste. After rinsing, deface or remove

the original label and dispose of the container as regular laboratory glass or plastic waste,

as permitted by your institution.

Rationale for a Cautious Approach
While neoglucobrassicin is a naturally occurring compound found in cruciferous vegetables,

its ecotoxicological and degradation properties in a concentrated form within a wastewater

system are not well-documented.[1][2] General laboratory waste disposal guidelines from

institutions like the National Institutes of Health (NIH) stipulate that chemicals not on a pre-

approved list for drain disposal must be managed as chemical waste. Therefore, in the

absence of specific data deeming it safe for drain disposal, it is prudent to avoid this route.

Data on Neoglucobrassicin
For your reference, the following table summarizes key chemical and physical properties of

neoglucobrassicin.
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Property Value

Molecular Formula C₁₇H₂₂N₂O₁₀S₂

Molecular Weight 478.49 g/mol

CAS Number 5187-84-8

Appearance Powder

Solubility Soluble in water

Neoglucobrassicin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

neoglucobrassicin in a laboratory setting.
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Start: Neoglucobrassicin Waste Generated

Consult Safety Data Sheet (SDS)
for Disposal Information (Section 13)

Is a specific disposal protocol available in the SDS?

Follow specific instructions
provided in the SDS

Yes

No specific protocol found.
Consult institutional EHS guidelines.

No

End: Proper Disposal Complete

Is drain disposal explicitly approved
by EHS for this chemical?

Dispose down the drain with
copious amounts of water

(as per EHS approval)

Yes

Treat as Chemical Waste

No/Uncertain

Collect in a labeled,
compatible waste container

Request pickup by
institutional hazardous waste program

Click to download full resolution via product page

Neoglucobrassicin Disposal Decision Workflow
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Disclaimer: This information is intended as a general guide. Researchers, scientists, and drug

development professionals are responsible for complying with all applicable federal, state, and

local regulations, as well as their own institution's specific policies regarding chemical waste

disposal. Always consult your institution's Environmental Health and Safety (EHS) office for

definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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